Cas no 885321-46-0 (O4-tert-butyl O3-methyl (3R)-morpholine-3,4-dicarboxylate)

O4-tert-butyl O3-methyl (3R)-morpholine-3,4-dicarboxylate is a chiral morpholine derivative used as a key intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (3R) configuration ensures high enantioselectivity, making it valuable for asymmetric synthesis. The tert-butyl and methyl ester groups provide selective reactivity, enabling controlled functionalization at either the 3- or 4-position. This compound is particularly useful in the preparation of biologically active molecules, including protease inhibitors and other therapeutic agents. Its stability under standard conditions and compatibility with common synthetic methodologies further enhance its utility in multistep synthesis. The product is typically supplied with high purity to meet rigorous research and industrial requirements.

O4-tert-butyl O3-methyl (3R)-morpholine-3,4-dicarboxylate structure

885321-46-0 structure

Product Name:O4-tert-butyl O3-methyl (3R)-morpholine-3,4-dicarboxylate

CAS No:885321-46-0

MF:C₁₁H₁₉NO₅

MW:245.272263765335

MDL:MFCD09953091

CID:836504

PubChem ID:40151967

Update Time:2025-06-07

O4-tert-butyl O3-methyl (3R)-morpholine-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- (R)-4-tert-Butyl 3-methyl morpholine-3,4-dicarboxylate
- 3,4-Morpholinedicarboxylic acid, 4-(1,1-dimethylethyl) 3-methyl ester, (3R)-
- 3,4-Morpholinedicarboxylic acid, 4-(1,1-dimethylethyl) 3-methyl ester, (3R)-
- 4-O-tert-butyl 3-O-methyl (3R)-morpholine-3,4-dicarboxylate
- FCH3616167
- OR350533
- ST2402659
- AX8241968
- (R)-methylN-tert-butoxycarbonylmorpholine-3-carboxylate
- 4-tert-Butyl 3-methyl (3R)-morpholine-3,4-dicarboxylate
- 4-(tert-butyl) 3-methyl (R)-morpholine-3,4-dicarboxy
- O4-tert-butyl O3-methyl (3R)-morpholine-3,4-dicarboxylate
- 885321-46-0
- SCHEMBL15561495
- DS-17805
- DTXSID70653966
- (R)-4-t-Butyl 3-methyl morpholine-3,4-dicarboxylate
- MFCD09953091
- 4-(tert-butyl) 3-methyl (R)-morpholine-3,4-dicarboxylate
- AKOS015916893
- FT-0771239
- (r)-4-tert-butyl 3-methylmorpholine-3,4-dicarboxylate
- AKOS015850896
- (R)-4-tert-Butyl3-methylmorpholine-3,4-dicarboxylate
- DB-077873
- MDL： MFCD09953091
- Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(14)12-5-6-16-7-8(12)9(13)15-4/h8H,5-7H2,1-4H3/t8-/m1/s1
- InChI Key： KHKJMJAQUGFIHO-MRVPVSSYSA-N
- SMILES： O1CCN(C(=O)OC(C)(C)C)[C@@H](C(=O)OC)C1

Computed Properties

Exact Mass: 245.12632271g/mol
Monoisotopic Mass: 245.12632271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 297
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.099
XLogP3: 0.7

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 313.2±42.0 °C at 760 mmHg
Flash Point: 143.2±27.9 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

O4-tert-butyl O3-methyl (3R)-morpholine-3,4-dicarboxylate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Sealed in dry,Room Temperature(BD241968)

O4-tert-butyl O3-methyl (3R)-morpholine-3,4-dicarboxylate Pricemore >>

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